4-Bromoisatoic anhydride

• IUPAC Name: 7-bromo-1H-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C8H4BrNO3/c9-4-1-2-5-6(3-4)10-8(12)13-7(5)11/h1-3H,(H,10,12)
• InChI Key: PDGHWWQDMPEMKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)NC(=O)OC2=O
• Molecular Formula: C8H4BrNO3
• DSSTOX Substance ID: DTXSID80467990
• Molecular Weight: 242.03 g/mol
• CAS RN: 76561-16-5

Description

4-Bromoisatoic anhydride (4-BIA) is a synthetic compound with a wide range of applications in the fields of science and medicine. It is a brominated derivative of isatoic anhydride, a highly reactive compound with a wide range of chemical reactivity. 4-BIA has been used extensively in the synthesis of organic molecules, as a reagent in organic reactions, and as a catalyst in biochemical reactions. It has also been studied for its potential use in the treatment of various diseases and disorders, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthetic Methods and Material Preparation

4-Bromoisatoic anhydride is involved in various synthetic processes. For instance, it is used in the preparation of 4-bromo-1,8-naphthalic anhydride, a compound achieved through bromination processes yielding a high purity product (Wang Xian, 2001). Its solubility in different solvents has also been studied, which is crucial in reaction and purification processes (Yonghong Hu et al., 2013). Additionally, this compound is a key intermediate in synthesizing materials such as liquid crystal display components (Ren Guo-du, 2001).

Chemical and Physical Properties Analysis

Studies have been conducted on the crystal structures of compounds involving bromo substituents like this compound. These studies provide insights into the polarization and behavior of such compounds in different states (A. Dey et al., 2003). The phase behavior and crystallization of materials including bromoanisole derivatives have also been researched, which is significant in understanding material properties (Xueliang Liu et al., 2012).

Applications in Molecular Biology and Chemistry

This compound derivatives have been explored for applications in molecular biology, such as RNA structure probing and DNA binding studies. This includes the development of novel naphthalimide derivatives which bind selectively to G-quadruplex DNA, highlighting the compound’s potential in genetic research (U. Yıldız & B. Coban, 2018). Furthermore, it's used in the creation of probes for detecting intracellular elements like hydrogen sulfide in cells, demonstrating its utility in cellular biology (Dandan Bu et al., 2020).

Environmental and Safety Considerations

Research has also touched on the environmental aspects of compounds related to this compound, such as their reaction products when exposed to environmental factors like ozone (D. Grosjean et al., 1988). This is crucial for understanding the environmental impact and safety of these chemicals.

Mechanism of Action

The mechanism of action for anhydrides, in general, involves two steps: 1) Nucleophilic attack on the carbonyl and 2) Removal of the leaving group.

Safety and Hazards

4-Bromoisatoic anhydride is associated with several hazards. It can cause skin irritation, serious eye damage, and may cause respiratory irritation. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Synthesis routes and methods I

Procedure details

Phosgene (1.9 M in toluene, 18.4 mL, 35 mmol) was added dropwise over 1 h to a solution of 2-amino-4-bromobenzoic acid from Step A (2.5 g, 11.7 mmol) in THF (30 mL) and 1 N HCl (20 mL). After 2 h, the precipitate was collected by filtration, washed with H2O, then ethyl acetate, and dried in vacuo to give the title compound. MS: m/z=242 (M+1).

Synthesis routes and methods II

Procedure details

87.0 g (1.33 mol) of sodium cyanate were added to 269.0 g (1.17 mol) of methyl 2-amino-4-bromobenzoate in 1.2 l of acetic acid with stirring at room temperature, and the mixture was subsequently stirred for a further 22 h. The reaction mixture was diluted with 1.5 l of water, and the residue was filtered off with suction. 0.42 l of sodium hydroxide solution (32%) was added to the solid, the mixture was diluted with 3.5 l of water and heated on a steam bath for 4 h. After cooling, the solid residue was filtered off with suction. Conventional work-up gave 205.2 g of 7-bromo-1H-benzo[d]-1,3-oxazine-2,4-dione; HPLC/MS (M+H)+=243 as solid.